Cas no 684-37-7 (2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-)

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)- structure
684-37-7 structure
Product Name:2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-
CAS No:684-37-7
MF:C4HF5O2
MW:176.041558980942
CID:393183
PubChem ID:10176343
Update Time:2025-04-19

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-
    • 3,3-difluoro-2-(trifluoromethyl)prop-2-enoic acid
    • SCHEMBL124489
    • Pentafluoromethacrylic acid
    • DTXSID80436409
    • 3,3-Difluoro-2-(trifluoromethyl)acrylic acid
    • perfluoromethacrylic acid
    • 684-37-7
    • LNUDZOHDUVPVPO-UHFFFAOYSA-N
    • Inchi: 1S/C4HF5O2/c5-2(6)1(3(10)11)4(7,8)9/h(H,10,11)
    • InChI Key: LNUDZOHDUVPVPO-UHFFFAOYSA-N
    • SMILES: FC(/C(=C(\F)/F)/C(=O)O)(F)F

Computed Properties

  • Exact Mass: 175.98963
  • Monoisotopic Mass: 175.98967008g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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